Cas no 7467-04-1 (2-(1,3-benzodioxol-5-yl)-1-phenylethanamine)

• Product Name: 2-(1,3-benzodioxol-5-yl)-1-phenylethanamine
• CAS No: 7467-04-1
• MF: C₁₅H₁₆ClNO₂
• MW: 277.746043205261
• CID: 979761
• PubChem ID: 24200704
• Update Time: 2025-04-19

2-(1,3-benzodioxol-5-yl)-1-phenylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzodioxol-5-yl)-1-phenylethanamine
• 7467-04-1
• NSC-400632
• 2-(2H-1,3-Benzodioxol-5-yl)-1-phenylethan-1-amine--hydrogen chloride (1/1)
• DTXSID50639445
• NSC400632

• Inchi： 1S/C15H15NO2.ClH/c16-13(12-4-2-1-3-5-12)8-11-6-7-14-15(9-11)18-10-17-14;/h1-7,9,13H,8,10,16H2;1H
• InChI Key： UVKDBAMUBPQSRV-UHFFFAOYSA-N
• SMILES： Cl.O1COC2=CC=C(C=C12)CC(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 241.11035
• Monoisotopic Mass: 277.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.215
• Boiling Point: 361.3°C at 760 mmHg
• Flash Point: 189.3°C
• Refractive Index: 1.622
• PSA: 44.48